Cas no 2680804-94-6 (tert-butyl N-5-nitro-2-(trifluoromethyl)pyridin-4-ylcarbamate)

• Product Name: tert-butyl N-5-nitro-2-(trifluoromethyl)pyridin-4-ylcarbamate
• CAS No: 2680804-94-6
• MF: C₁₁H₁₂F₃N₃O₄
• MW: 307.22589302063
• CID: 5635362
• PubChem ID: 165930012
• Update Time: 2025-05-21

tert-butyl N-5-nitro-2-(trifluoromethyl)pyridin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[5-nitro-2-(trifluoromethyl)pyridin-4-yl]carbamate
• 2680804-94-6
• EN300-28291604
• tert-butyl N-5-nitro-2-(trifluoromethyl)pyridin-4-ylcarbamate

• Inchi： 1S/C11H12F3N3O4/c1-10(2,3)21-9(18)16-6-4-8(11(12,13)14)15-5-7(6)17(19)20/h4-5H,1-3H3,(H,15,16,18)
• InChI Key： FFRUDRINPJHILS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=CN=1)[N+](=O)[O-])NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 307.07799036g/mol
• Monoisotopic Mass: 307.07799036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 97Ų

Additional information on tert-butyl N-5-nitro-2-(trifluoromethyl)pyridin-4-ylcarbamate

Research Brief on tert-Butyl N-5-Nitro-2-(Trifluoromethyl)Pyridin-4-Ylcarbamate (CAS: 2680804-94-6)

The compound tert-butyl N-5-nitro-2-(trifluoromethyl)pyridin-4-ylcarbamate (CAS: 2680804-94-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its nitro and trifluoromethyl functional groups, serves as a key intermediate in the synthesis of various biologically active compounds. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of tert-butyl N-5-nitro-2-(trifluoromethyl)pyridin-4-ylcarbamate as a precursor for novel pyridine-based kinase inhibitors. The study demonstrated that the nitro and trifluoromethyl groups play a crucial role in enhancing the binding affinity of the resulting inhibitors to their target kinases. The compound's unique chemical properties, including its stability and reactivity, make it an attractive building block for the synthesis of complex pharmacophores.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized in the design of antimicrobial agents. The researchers synthesized a series of derivatives and evaluated their activity against drug-resistant bacterial strains. The results indicated that the tert-butyl carbamate moiety, combined with the nitro and trifluoromethyl substitutions, contributed to improved pharmacokinetic properties and enhanced antimicrobial efficacy. This finding opens new avenues for addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, tert-butyl N-5-nitro-2-(trifluoromethyl)pyridin-4-ylcarbamate has been the subject of optimization studies. A recent publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis route for this compound, emphasizing green chemistry principles. The improved synthetic protocol not only increases the accessibility of the compound for research purposes but also reduces environmental impact, aligning with the pharmaceutical industry's sustainability goals.

The safety profile and toxicological aspects of tert-butyl N-5-nitro-2-(trifluoromethyl)pyridin-4-ylcarbamate were investigated in a 2023 toxicology study. The research, published in Chemical Research in Toxicology, provided valuable insights into the compound's metabolic pathways and potential reactive intermediates. These findings are crucial for guiding the safe handling and further development of derivatives based on this chemical scaffold.

Looking ahead, the versatility of tert-butyl N-5-nitro-2-(trifluoromethyl)pyridin-4-ylcarbamate continues to inspire innovative research. Current investigations are exploring its application in PROTAC (Proteolysis Targeting Chimera) technology and covalent inhibitor design. The compound's unique structural features make it particularly suitable for these cutting-edge therapeutic approaches, which are revolutionizing drug discovery in oncology and other disease areas.

In conclusion, tert-butyl N-5-nitro-2-(trifluoromethyl)pyridin-4-ylcarbamate (CAS: 2680804-94-6) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its recent utilization in kinase inhibitor development, antimicrobial agent design, and innovative therapeutic modalities underscores its importance in contemporary pharmaceutical research. As synthetic methodologies continue to advance and biological evaluations expand, this compound is poised to contribute significantly to the discovery of novel therapeutic agents addressing unmet medical needs.